BE“GHE Foundational & Exploratory

Check Availability & Pricing

Decanal: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanal, an organic compound with the chemical formula C10H200, is a saturated fatty
aldehyde that plays a significant role in various scientific and industrial fields.[1] Its distinct
citrus-like aroma has led to its widespread use in the fragrance and flavor industries.[2][3]
Beyond its sensory properties, decanal serves as a crucial intermediate in organic synthesis
and exhibits notable biological activities, making it a compound of interest for researchers in
chemistry, biology, and medicine. This guide provides an in-depth overview of decanal,
covering its chemical identity, physicochemical properties, synthesis, analytical methods, and
biological relevance.

Chemical Identity and Synonyms

The standardized nomenclature and identification numbers for decanal are essential for
accurate scientific communication and data retrieval.
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Identifier Value
IUPAC Name decanal
CAS Number 112-31-2
Molecular Formula C10H200

Caprinaldehyde, Decyl aldehyde, n-Decyl

Synonyms
aldehyde, Aldehyde C-10[2][4][5]

Physicochemical Properties

A thorough understanding of decanal's physical and chemical properties is fundamental for its
application in experimental and industrial settings.

Property Value Source
Molar Mass 156.27 g/mol [2][6]
Appearance Colorless to light yellow liquid [1][2]
Density 0.83 g/mL at 20 °C [1112]
Boiling Point 207-209 °C [1]12]
Melting Point -5t0 -4 °C [2][7]
Refractive Index n20/D 1.426 - 1.430 [2]
Water Solubility (Predicted) 0.0077 g/L [4]

logP (Predicted) 3.43-4.44 [4]

Synthesis and Analysis
Synthesis of Decanal

Decanal can be synthesized through the oxidation of its corresponding alcohol, decanol. A
general laboratory procedure involves the use of an oxidizing agent to convert the primary
alcohol to an aldehyde.
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Experimental Protocol: Oxidation of Decanol to Decanal

e Reaction Setup: A solution of decanol in a suitable organic solvent (e.g., dichloromethane) is
prepared in a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere.

» Oxidizing Agent Addition: An oxidizing agent, such as pyridinium chlorochromate (PCC) or a
Swern oxidation system, is slowly added to the decanol solution while maintaining a
controlled temperature, typically at 0 °C to room temperature.

o Reaction Monitoring: The progress of the reaction is monitored by techniques like thin-layer
chromatography (TLC) or gas chromatography (GC) to determine the consumption of the
starting material and the formation of the product.

o Work-up: Upon completion, the reaction mixture is quenched, and the crude product is
extracted with an organic solvent. The organic layers are combined, washed with brine, and
dried over an anhydrous salt (e.g., sodium sulfate).

 Purification: The solvent is removed under reduced pressure, and the resulting crude
decanal is purified by flash column chromatography on silica gel to yield the pure product.

Analysis of Decanal by Gas Chromatography (GC)

Gas chromatography is a powerful analytical technique for the separation, identification, and
quantification of volatile compounds like decanal.

Experimental Protocol: GC Analysis of Decanal

o Sample Preparation: A dilute solution of the decanal sample is prepared in a volatile solvent,

such as hexane or ethyl acetate. For solid or semi-solid matrices, a solvent extraction may
be necessary.

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a
mass spectrometer (MS) is used. The GC is fitted with a capillary column suitable for
separating aldehydes (e.g., a non-polar or medium-polarity column).

e GC Conditions:
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o Injector Temperature: Set to a temperature that ensures rapid vaporization of the sample
without degradation.

o Oven Temperature Program: An initial oven temperature is held for a short period, followed
by a temperature ramp to a final temperature to ensure the separation of all components.

o Carrier Gas: An inert gas, typically helium or nitrogen, is used as the mobile phase at a
constant flow rate.

o Detector Temperature: The detector is maintained at a high temperature to prevent
condensation of the eluting compounds.

o Data Analysis: The retention time of the peak corresponding to decanal is used for
gualitative identification by comparing it to a standard. The area under the peak is
proportional to the concentration of decanal in the sample and is used for quantitative
analysis.

Biological Activity and Applications

Decanal exhibits a range of biological activities and has found applications in various fields,
including the food, fragrance, and pharmaceutical industries.

Antimicrobial and Antifungal Activity

Decanal has demonstrated inhibitory and bactericidal effects against various microorganisms.
[8][9] It can disrupt the integrity of bacterial cell membranes, leading to the leakage of essential
intracellular components.[9] Furthermore, studies have shown that decanal can inhibit the
mycelial growth and spore germination of certain fungi, such as Aspergillus flavus, by
damaging the cell wall and membrane, reducing total lipid content, and inhibiting respiratory
metabolism.[10]

Flavor and Fragrance

As a key component of citrus essential oils, decanal is widely used as a flavoring agent in the
food industry and as a fragrance in cosmetics, perfumes, and other personal care products.[1]

[3]
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Role in Drug Development and as a Biomarker

Decanal serves as an important intermediate in the synthesis of other chemical compounds,
including pharmaceuticals.[2] Its presence in biological systems has also been investigated,
and it has been associated with certain diseases, suggesting its potential as a biomarker for
the consumption of specific foods or for certain health conditions.[4][11]

Diagrams
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Experimental Workflow for Decanal Synthesis and Analysis
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Decanal: Properties, Activities, and Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7768071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

